Cas no 2137026-26-5 ((2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol
• CAS No: 2137026-26-5
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• MDL: MFCD31590533
• CID: 5608063
• PubChem ID: 96911703
• Update Time: 2025-06-09

(2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (2R)-3-{[(3,4,5-trifluorophenyl)methyl]amino}propane-1,2-diol
• EN300-844015
• 2137026-26-5
• (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol

• MDL： MFCD31590533
• Inchi： 1S/C10H12F3NO2/c11-8-1-6(2-9(12)10(8)13)3-14-4-7(16)5-15/h1-2,7,14-16H,3-5H2/t7-/m1/s1
• InChI Key： UVXBTFWBSNXGGY-SSDOTTSWSA-N
• SMILES： FC1C(=C(C=C(C=1)CNC[C@H](CO)O)F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5Ų

Additional information on (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol

(2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol (CAS No. 2137026-26-5): An Emerging Compound in Medicinal Chemistry

(2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol (CAS No. 2137026-26-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino alcohols and features a trifluorophenyl group, which imparts distinct chemical and biological characteristics. In this article, we will delve into the structure, synthesis, and biological activities of (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol, as well as its potential implications in drug development.

Structural Characteristics

The molecular structure of (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol is characterized by a chiral center at the second carbon atom of the propane chain. The presence of the trifluorophenyl group and the amino functionality on the same carbon atom creates a highly functionalized molecule with multiple interaction sites. The trifluoromethyl group is known for its electron-withdrawing properties and can significantly influence the compound's physicochemical properties, such as solubility and lipophilicity. These characteristics are crucial for optimizing drug delivery and bioavailability.

Synthesis and Chemical Properties

The synthesis of (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol typically involves multi-step reactions to introduce the trifluorophenyl and amino functionalities onto the propane backbone. One common approach is to start with a suitable chiral alcohol precursor and sequentially perform substitution reactions to introduce the desired functional groups. Recent advancements in asymmetric synthesis have facilitated the production of enantiomerically pure forms of this compound, which is essential for pharmaceutical applications where stereochemistry plays a critical role.

The chemical properties of (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol are influenced by its functional groups. The hydroxyl groups on the first and second carbon atoms can form hydrogen bonds with biological targets or solvents, affecting solubility and binding affinity. The amino group can participate in various chemical reactions and interactions with biomolecules. Additionally, the trifluoromethyl group enhances metabolic stability and can modulate receptor binding profiles.

Biological Activities

Research into the biological activities of (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol has revealed promising results in several areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate neurotransmitter systems and exhibit neuroprotective effects. For instance, it has been found to inhibit certain enzymes involved in neurotransmitter degradation and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol has demonstrated potential as an anti-inflammatory agent. Preclinical studies have indicated that it can suppress inflammatory responses by inhibiting key signaling pathways involved in inflammation. This makes it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Potential

The clinical potential of (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol is currently being explored through various preclinical studies and early-stage clinical trials. Initial findings suggest that it has favorable pharmacokinetic properties and low toxicity profiles. These attributes are crucial for advancing compounds from preclinical to clinical stages.

In neurological disorders such as Alzheimer's disease and Parkinson's disease, early clinical trials have shown promising results in improving cognitive function and motor skills. The compound's ability to cross the blood-brain barrier efficiently is a significant advantage in targeting central nervous system disorders.

Future Directions

The future development of (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol holds great promise for both basic research and therapeutic applications. Ongoing studies aim to further elucidate its mechanism of action at molecular and cellular levels. Additionally, efforts are being made to optimize its chemical structure for enhanced efficacy and reduced side effects.

In conclusion, (2R)-3-{(3,4,5-trifluorophenyl)methylamino}propane-1,2-diol (CAS No. 2137026-26-5) is an emerging compound with a unique combination of structural features that make it a valuable candidate for drug development. Its potential therapeutic applications in neurological disorders and inflammation make it an exciting area of research for medicinal chemists and pharmacologists alike.